Cas no 114058-89-8 (3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-
• CAS No: 114058-89-8
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 170027
• PubChem ID: 3087354
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-ethyl-2,4-dihydro-2-methyl-5-phenyl-
• 4-ethyl-2-methyl-5-phenyl-1,2,4-triazole-3-thione
• 2,4-Dihydro-4-ethyl-2-methyl-5-phenyl-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-ethyl-2-methyl-5-phenyl-
• AC1MJ7Z2
• ACMC-20mjn8
• AG-D-34197
• BRN 6725191
• CHEMBL23017
• CTK4A8579
• 114058-89-8
• DTXSID70150642

• Inchi： 1S/C11H13N3S/c1-3-14-10(12-13(2)11(14)15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3
• InChI Key： ADEUINFOYLGADE-UHFFFAOYSA-N
• SMILES： S=C1N(C)N=C(C2C=CC=CC=2)N1CC

Computed Properties

• Exact Mass: 219.08319
• Monoisotopic Mass: 219.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 291.5°Cat760mmHg
• Flash Point: 130.1°C
• Refractive Index: 1.629
• PSA: 18.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles